N-(2,6-dimethylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O/c1-14-6-5-7-15(2)18(14)21-19(24)23-12-10-22(11-13-23)17-9-4-3-8-16(17)20/h3-9H,10-13H2,1-2H3,(H,21,24)
• InChI Key: HZQLFKOQNPTBEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

N-(2,6-dimethylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide, commonly known as DFPM, is a synthetic compound that belongs to the class of piperazine derivatives. DFPM has gained significant attention in the scientific community due to its potential pharmacological properties, including its ability to modulate the activity of various receptors and enzymes in the central nervous system.

Scientific Research Applications

DFPM has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, schizophrenia, and drug addiction. DFPM has been shown to modulate the activity of various receptors and enzymes in the central nervous system, including the serotonin transporter, dopamine transporter, and monoamine oxidase A. DFPM has also been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models.

Mechanism of Action

DFPM acts as a potent inhibitor of the serotonin transporter and dopamine transporter, leading to increased levels of serotonin and dopamine in the synaptic cleft. DFPM also acts as a reversible inhibitor of monoamine oxidase A, leading to increased levels of monoamines such as serotonin, dopamine, and norepinephrine. These mechanisms of action are believed to underlie the anxiolytic, antidepressant, and antipsychotic effects of DFPM.
Biochemical and Physiological Effects:
DFPM has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of gene expression, and the induction of neurogenesis. DFPM has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

DFPM has several advantages for lab experiments, including its high potency and selectivity for specific receptors and enzymes, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, DFPM also has some limitations, including its limited solubility in aqueous solutions and its potential to interact with other drugs or compounds.

Future Directions

There are several future directions for research on DFPM, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other neurological and psychiatric disorders, and the elucidation of its mechanisms of action at the molecular and cellular levels. Additionally, the development of novel drug delivery systems for DFPM may enhance its efficacy and reduce its potential side effects.

Synthesis Methods

DFPM can be synthesized using a multi-step procedure that involves the reaction of 2,6-dimethylphenylamine with 2-fluorobenzaldehyde, followed by the reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with piperazine-1-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield DFPM.